N-(3,5-dimethoxyphenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-[1-[(4-methylsulfanylphenyl)methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C24H32N2O3S/c1-28-21-13-20(14-22(15-21)29-2)25-24(27)11-8-18-5-4-12-26(16-18)17-19-6-9-23(30-3)10-7-19/h6-7,9-10,13-15,18H,4-5,8,11-12,16-17H2,1-3H3,(H,25,27)
• InChI Key: UYHSFJAANUQPPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CCC2CCCN(C2)CC3=CC=C(C=C3)SC)OC
• Molecular Formula: C24H32N2O3S
• Molecular Weight: 428.6 g/mol

Description

N-(3,5-dimethoxyphenyl)-3-{1-[4-(methylthio)benzyl]-3-piperidinyl}propanamide, commonly known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, this compound has also been extensively studied for its potential therapeutic applications.

Mechanism of Action

MDPV acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in a range of effects, including increased alertness, euphoria, and decreased appetite.
Biochemical and Physiological Effects:
MDPV has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also lead to seizures, psychosis, and other adverse effects, particularly at high doses.

Advantages and Limitations for Lab Experiments

MDPV has several advantages for lab experiments, including its potency and selectivity for certain neurotransmitter systems. However, its potential for abuse and adverse effects must be carefully considered when using it in research.

Future Directions

There are several potential future directions for research on MDPV, including further investigation of its therapeutic potential, as well as its effects on the brain and behavior. Additionally, more research is needed to better understand the long-term effects of MDPV use and potential treatments for addiction.

Synthesis Methods

MDPV can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxyphenylacetonitrile with 4-methylthiobenzaldehyde, followed by reduction and reductive amination. The final product is obtained after purification through chromatography.

Scientific Research Applications

MDPV has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and other psychiatric disorders. It has also been investigated as a potential analgesic and as a tool for studying the dopamine and norepinephrine systems in the brain.